Cas no 7470-50-0 (N-(3-nitrophenyl)propanamide)

N-(3-nitrophenyl)propanamide Properties

Names and Identifiers

• N-(3-nitrophenyl)propionamide
• N-(3-nitrophenyl)propanamide
• 3-Nitropropionylanilid
• AC1L32HR
• AG-G-97238
• ARONIS013933
• NSC404310
• Oprea1_583815
• propionic acid-(3-nitro-anilide)
• Propionsaeure-(3-nitro-anilid)
• SureCN5213509
• m-Nitropropionanilde
• 7470-50-0
• Propanamide, N-(3-nitrophenyl)-
• MFCD00791259
• DS-20086
• SCHEMBL5213509
• AI3-17678
• KZU5D5US7T
• 3'-Nitropropionanilide
• EINECS 231-267-3
• NSC-404310
• NS00037650
• C76387
• SY316330
• CS-0152595
• DTXSID70225687
• NSC 404310
• Propionanilide, 3'-nitro-
• AKOS000502794
• DB-209598
• KJYLJFHUBHZCKT-UHFFFAOYSA-N
• STL071265
• +Expand

• MDL： MFCD00791259
• InChIKey： KJYLJFHUBHZCKT-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10N2O3/c1-2-9(12)10-7-4-3-5-8(6-7)11(13)14/h3-6H,2H2,1H3,(H,10,12)
• SMILES： CCC(=O)Nc1cccc(c1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.0692
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 194.069
• Heavy Atom Count: 14
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 74.9A^2

Experimental Properties

• LogP: 2.53950
• PSA: 72.24
• Refractive Index: 1.601
• Boiling Point: 384.9°C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 186.6°C
• Density: 1.287